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Compound of Interest

Malondialdehyde
Compound Name:
tetrabutylammonium

Cat. No.: B012788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malondialdehyde
tetrabutylammonium salt (MDA-TBA salt), a stable and reliable standard for the quantification
of malondialdehyde (MDA), a key biomarker for oxidative stress. Malondialdehyde is a highly
reactive aldehyde produced during the peroxidation of lipids, but its inherent instability makes it
challenging to use as a standard.[1][2] The tetrabutylammonium salt of the enolate of
malondialdehyde provides a stable, solid, and readily usable alternative for researchers.[1][2]
This document details its chemical and physical properties, synthesis, and primary applications,
with a focus on its use in the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Core Properties and Data

Malondialdehyde tetrabutylammonium salt is a quaternary ammonium salt that is valued for
its stability and solubility in organic solvents, which is an improvement over free MDA.[1][3] It
serves as a convenient source of the malondialdehyde anion for various chemical
transformations and as a dependable standard for analytical assays.[1][2]

Table 1: Chemical and Physical Properties of Malondialdehyde Tetrabutylammonium Salt
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Property

Value

References

CAS Number

100683-54-3

[3]

Molecular Formula

C19H39NO2 (or
C16H36N-C3H302)

[3]

Molecular Weight 313.52 g/mol [3]
White to off-white or pale

Appearance _ [31[4]
yellow powder/solid

Melting Point 126-132 °C [31[4]I5]

) >95%, =96%, =97.0% (assay

Purity i [41[5][6]
by titration)
Miscible with water. Slightly
soluble in DMSO and
methanol. Soluble in

Solubility dichloromethane, (1103171

tetrahydrofuran, and

dimethylformamide. Limited

solubility in nonpolar solvents.

Storage Conditions

2-8°C, under inert gas (e.qg.,
Nitrogen), protect from light.

Stability

Hygroscopic and light-
sensitive. Stable under

recommended storage

conditions. Reacts with strong

acids and oxidizing agents.

(11318l

Synthesis Pathway

The synthesis of malondialdehyde tetrabutylammonium salt is typically achieved through a

two-step process starting from a stable acetal precursor, 1,1,3,3-tetramethoxypropane.[1][2]

o Acid-Catalyzed Hydrolysis: 1,1,3,3-tetramethoxypropane is hydrolyzed in an acidic aqueous

medium to generate the unstable malondialdehyde in situ.[2]
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o Salt Formation: The freshly prepared malondialdehyde is then treated with
tetrabutylammonium hydroxide. The hydroxide deprotonates the acidic a-carbon of the
malondialdehyde, forming the stable enolate, which is ionically paired with the

tetrabutylammonium cation.[2]
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1,1,3,3-Tetramethoxypropane

Acid-Catalyzed Hydrolysis

Malondialdehyde (unstable, in situ) Tetrabutylammonium Hydroxide

Deprotonation / Salt Formation

Malondialdehyde Tetrabutylammonium Salt
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Reactive Oxygen Species (ROS)

Initiation

Polyunsaturated Fatty Acid (PUFA)

H+ abstraction

Lipid Radical

+02

Lipid Peroxyl Radical

Lipid Hydroperoxide

Decomposition

Malondialdehyde (MDA) & other aldehydes
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Sample (Plasma, Tissue Homogenate, etc.)
+ BHT Solution

'

Protein Precipitation (e.g., with Acid)

v l

Prepare Serial Dilutions of MDA Standard

Prepare MDA Stock Solution

Centrifugation

v l

Add TBA Reagent to Standards

Collect Supernatant

v l

Incubate at 95°C for 60 min

Add TBA Reagent

l

Cool on Ice Heat at 95-100°C for 60 min

Measure Absorbance at 532 nm Cool on Ice

Plot Standard Curve (Absorbance vs. Concentration)

Measure Absorbance at 532 nm

Perform Linear Regression

Quantify using Standard Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]

. Buy Malondialdehyde tetrabutylammonium salt | 100683-54-3 [smolecule.com]

. 296.0% (NT), solid | Sigma-Aldrich [sigmaaldrich.com]

1
2
3
¢ 4. chemimpex.com [chemimpex.com]
5
6. scbt.com [scbt.com]

7.

100683-54-3 CAS MSDS (MALONDIALDEHYDE TETRABUTYLAMMONIUM SALT)
Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

o 8. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Malondialdehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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